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Cat. No.: B14365915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive investigation into the Mo-Ti-Zr (Molybdenum-

Titanium-Zirconium) ternary phase diagram. The Mo-Ti-Zr system is of significant interest for

the development of advanced alloys, particularly in the biomedical field for orthopedic implants

and in the aerospace and nuclear industries due to its high-temperature strength and corrosion

resistance. This document summarizes key quantitative data, details common experimental

protocols for phase diagram determination, and visualizes the experimental workflow.

Data Presentation: Phase Equilibria in the Mo-Ti-Zr
System
The Mo-Ti-Zr ternary system is characterized by the presence of several key phases, primarily

the body-centered cubic (β) solid solution, the hexagonal close-packed (α) solid solution, and

an intermetallic Laves phase. The stability and composition of these phases are highly

dependent on temperature and the relative concentrations of the constituent elements. No

ternary compounds have been detected in this system.[1][2]

Isothermal Sections
Experimental investigations have established isothermal sections of the Mo-Ti-Zr phase

diagram at various temperatures. These sections provide a map of the stable phases at a

constant temperature across all compositional ranges.
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Table 1: Summary of Phases and Regions in Isothermal Sections

Temperature
(°C)

Single-Phase
Regions

Two-Phase
Regions

Three-Phase
Regions

Reference

900
β (bcc solid

solution)

β1 + Laves, β2 +

Laves
β1 + Laves + β2 [2]

1100
β (bcc solid

solution)

β1 + Laves, β2 +

Laves
β1 + Laves + β2 [2]

1473
β (bcc solid

solution)
β + Laves - [1]

Note: β1 represents a Mo, Ti-rich solid solution, while β2 is a Ti, Zr-rich solid solution. The

Laves phase is an intermetallic compound, primarily Mo₂Zr, which can exhibit solubility for Ti.

Phase Compositions
The elemental compositions of the phases present at equilibrium in the different regions of the

phase diagram have been determined experimentally.

Table 2: Experimentally Determined Phase Compositions at 900°C and 1100°C

Temperatur
e (°C)

Phase Mo (at.%) Ti (at.%) Zr (at.%) Reference

900 β1 65.2 26.5 8.3 [2]

Laves 62.4 19.3 18.3 [2]

β2 3.1 58.6 38.3 [2]

1100 β1 60.1 30.2 9.7 [2]

Laves 63.5 18.3 18.2 [2]

β2 4.5 55.4 40.1 [2]
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The maximum solubility of Ti in the Laves phase was found to be 19.3 at.% at 900 °C and 18.3

at.% at 1100 °C.[2]

Experimental Protocols
The determination of the Mo-Ti-Zr ternary phase diagram relies on a combination of alloy

synthesis, heat treatment, and microstructural characterization techniques.

Alloy Synthesis: Arc Melting
Objective: To produce homogeneous Mo-Ti-Zr alloy samples with precise compositions.

Methodology:

Raw Materials: High-purity elemental Mo, Ti, and Zr (typically >99.5%) are used as starting

materials.[3]

Weighing: The elements are weighed to the desired atomic or weight percentages.

Arc Melting: The weighed elements are placed in a water-cooled copper crucible within a

vacuum or inert gas (e.g., high-purity argon) arc melting furnace.[4] A non-consumable

tungsten electrode is used to strike an arc, melting the elements together.

Homogenization: To ensure compositional homogeneity, the resulting alloy button is typically

inverted and remelted multiple times (e.g., three to five times).[5]

Heat Treatment (Annealing)
Objective: To bring the alloy samples to thermodynamic equilibrium at specific temperatures.

Methodology:

Encapsulation: The arc-melted alloy samples are sealed in quartz or other inert material

tubes under a high vacuum or an inert atmosphere to prevent oxidation during high-

temperature annealing.

Annealing: The encapsulated samples are placed in a high-temperature furnace and held at

the desired temperature (e.g., 900°C, 1100°C) for a prolonged period to allow the
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microstructure to reach equilibrium. The annealing time can range from hours to several

days depending on the temperature and the anticipated diffusion rates.

Quenching: After annealing, the samples are rapidly cooled (quenched) in water or another

suitable medium to preserve the high-temperature phase constitution at room temperature

for subsequent analysis.[5]

Microstructural and Phase Characterization
Objective: To identify the phases present, their compositions, and their morphologies.

Key Techniques:

X-Ray Diffraction (XRD): Used to identify the crystal structures of the phases present in the

equilibrated samples. The positions and intensities of the diffraction peaks are compared

with standard crystallographic data.[2][6]

Optical Microscopy (OM): Provides visualization of the microstructure, including grain sizes,

phase distribution, and morphological features. Samples are typically polished and

chemically etched to reveal the microstructure.[2][6]

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):

SEM offers higher magnification imaging of the microstructure.[6] Coupled with EDS, it

allows for the semi-quantitative or quantitative determination of the elemental composition of

individual phases.[6]

Electron Probe Microanalysis (EPMA): Provides highly accurate quantitative chemical

analysis of the phases present in the microstructure, which is crucial for determining the

phase boundaries.[2]

Visualizations
Experimental Workflow for Phase Diagram
Determination
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Caption: Experimental workflow for Mo-Ti-Zr phase diagram determination.
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Logical Relationship of Phases in the Mo-Ti-Zr System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14365915#mo-ti-zr-ternary-phase-diagram-
investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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